trans-1,2-Cyclohexanediol trans-1,2-Cyclohexanediol Trans-cyclohexane-1,2-diol is a cyclohexane-1,2-diol with trans-configuration. It is a metabolite of cyclohexene oxide and other such compounds. It has a role as a human xenobiotic metabolite.
Brand Name: Vulcanchem
CAS No.: 1460-57-7
VCID: VC0013532
InChI: InChI=1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m1/s1
SMILES: C1CCC(C(C1)O)O
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol

trans-1,2-Cyclohexanediol

CAS No.: 1460-57-7

Reference Standards

VCID: VC0013532

Molecular Formula: C6H12O2

Molecular Weight: 116.16 g/mol

trans-1,2-Cyclohexanediol - 1460-57-7

CAS No. 1460-57-7
Product Name trans-1,2-Cyclohexanediol
Molecular Formula C6H12O2
Molecular Weight 116.16 g/mol
IUPAC Name (1R,2R)-cyclohexane-1,2-diol
Standard InChI InChI=1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2/t5-,6-/m1/s1
Standard InChIKey PFURGBBHAOXLIO-PHDIDXHHSA-N
Isomeric SMILES C1CC[C@H]([C@@H](C1)O)O
SMILES C1CCC(C(C1)O)O
Canonical SMILES C1CCC(C(C1)O)O
Melting Point 102.5 °C
Description Trans-cyclohexane-1,2-diol is a cyclohexane-1,2-diol with trans-configuration. It is a metabolite of cyclohexene oxide and other such compounds. It has a role as a human xenobiotic metabolite.
Synonyms 1,2-cyclohexanediol
1,2-cyclohexanediol, (cis)-isomer
1,2-cyclohexanediol, (trans)-isomer
cis-1,2-cyclohexanediol
trans-1,2-cyclohexanediol
PubChem Compound 92886
Last Modified Nov 11 2021
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